Cas no 10499-17-9 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)-)

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)- structure
10499-17-9 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)-
CAS No:10499-17-9
MF:C16H16O3
MW:256.296444892883
CID:170138
PubChem ID:23652247
Update Time:2024-11-07

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)-
    • LogP
    • 3-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
    • CHEMBL453016
    • 4'-O-Methyl equol
    • 7-Isoflavanol, 4'-methoxy-
    • 4'-Methoxy-7-isoflavanol
    • 7-Hydroxy-4alpha-methoxyisoflavone
    • Equol 4'-methyl ether
    • SCHEMBL12914761
    • (+-)-isomer of equol
    • 3-(4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
    • 10499-17-9
    • DTXSID90909290
    • 7-Hydroxy-4'-methoxyisoflavan
    • BDBM50491179
    • 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-methoxyphenyl)-
    • Inchi: 1S/C16H16O3/c1-18-15-6-3-11(4-7-15)13-8-12-2-5-14(17)9-16(12)19-10-13/h2-7,9,13,17H,8,10H2,1H3
    • InChI Key: FPRFNXQLWQOWED-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2CC(C2C=CC(=CC=2)OC)C1)O

Computed Properties

  • Exact Mass: 256.10998
  • Monoisotopic Mass: 256.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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